8-bromo-5-((4-isopropylphenyl)sulfonyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3]oxazocin-4(3H)-one

• IUPAC Name: 4-bromo-9-methyl-12-(4-propan-2-ylphenyl)sulfonyl-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C21H22BrNO4S/c1-12(2)13-4-7-15(8-5-13)28(25,26)19-17-11-21(3,23-20(19)24)27-18-9-6-14(22)10-16(17)18/h4-10,12,17,19H,11H2,1-3H3,(H,23,24)
• InChI Key: PZKDCENNEIAXRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)C2C3CC(NC2=O)(OC4=C3C=C(C=C4)Br)C
• Molecular Formula: C21H22BrNO4S
• Molecular Weight: 464.4 g/mol
• CAS No.: 1052612-17-5

Description

8-bromo-5-((4-isopropylphenyl)sulfonyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3]oxazocin-4(3H)-one is a useful research compound. Its molecular formula is C21H22BrNO4S and its molecular weight is 464.37. The purity is usually 95%.
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Scientific Research Applications

Chemical Transformations and Synthesis

• The compound has been noted for its involvement in complex chemical transformations. For instance, related compounds undergo isomerization and deacetylation under certain conditions, highlighting their chemical reactivity and potential use in synthetic chemistry (Sedova, Krivopalov, & Shkurko, 2017).
• Another study demonstrates the crystal structure and surface analysis of similar derivatives, indicating its significance in crystallography and material science research (Gumus et al., 2019).

Biological and Medicinal Research

• Some derivatives of this compound have been evaluated for antibacterial effects, showcasing its potential application in developing new antimicrobial agents (Bărbuceanu et al., 2009).
• Research on compounds containing similar structural features has shown promising results in antimicrobial action against bacterial and fungal strains, suggesting its utility in pharmacological and biochemical research (Apostol et al., 2022).

Environmental and Ecological Studies

• Derivatives of this compound have been identified in marine organisms, such as the red alga Rhodomela confervoides, indicating its ecological significance and potential applications in marine biology and environmental studies (Li et al., 2011).

Organic Chemistry and Catalysis

• The compound is involved in reactions like Biginelli-like synthesis, which is crucial in organic chemistry for the synthesis of various heterocyclic compounds. This highlights its role in the development of new synthetic methodologies (Patil et al., 2021).